Cas no 1048025-62-2 (4-Chloro-2-iodo-6-methylbenzoic acid)

• Product Name: 4-Chloro-2-iodo-6-methylbenzoic acid
• CAS No: 1048025-62-2
• MF: C₈H₆ClIO₂
• MW: 296.4895
• CID: 4769034
• PubChem ID: 67193117
• Update Time: 2024-11-08

4-Chloro-2-iodo-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-iodo-6-methylbenzoic acid
• 4-chloro-2-iodo-6-methyl-benzoic acid
• 4-Chloro-2-iodo-6-methylbenzoic acid, AldrichCPR
• DB-153749
• 1048025-62-2
• 4-chloro-2-iodo-6-methylbenzoicacid
• DRYFFNYQTYAJIE-UHFFFAOYSA-N
• SCHEMBL1868008
• 4-Chloro-2-iodo-6-methylbenzoic acid

• Inchi： 1S/C8H6ClIO2/c1-4-2-5(9)3-6(10)7(4)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： DRYFFNYQTYAJIE-UHFFFAOYSA-N
• SMILES： IC1C([H])=C(C([H])=C(C([H])([H])[H])C=1C(=O)O[H])Cl

Computed Properties

• Exact Mass: 295.91010g/mol
• Monoisotopic Mass: 295.91010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3